Cas no 2287309-86-6 (1-(Chloromethyl)-3-(2-ethoxyethyl)bicyclo[1.1.1]pentane)

• Product Name: 1-(Chloromethyl)-3-(2-ethoxyethyl)bicyclo[1.1.1]pentane
• CAS No: 2287309-86-6
• MF: C₁₀H₁₇ClO
• MW: 188.694382429123
• CID: 6403519
• PubChem ID: 137944817
• Update Time: 2025-10-19

1-(Chloromethyl)-3-(2-ethoxyethyl)bicyclo[1.1.1]pentane Chemical and Physical Properties

Names and Identifiers

• EN300-6760710
• 2287309-86-6
• 1-(Chloromethyl)-3-(2-ethoxyethyl)bicyclo[1.1.1]pentane

• Inchi： 1S/C10H17ClO/c1-2-12-4-3-9-5-10(6-9,7-9)8-11/h2-8H2,1H3
• InChI Key： AMNLALFCFVIPPW-UHFFFAOYSA-N
• SMILES： ClCC12CC(CCOCC)(C1)C2

Computed Properties

• Exact Mass: 188.0967929g/mol
• Monoisotopic Mass: 188.0967929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(Chloromethyl)-3-(2-ethoxyethyl)bicyclo[1.1.1]pentane

Research Brief on 1-(Chloromethyl)-3-(2-ethoxyethyl)bicyclo[1.1.1]pentane (CAS: 2287309-86-6)

The compound 1-(Chloromethyl)-3-(2-ethoxyethyl)bicyclo[1.1.1]pentane (CAS: 2287309-86-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery. This bicyclic scaffold, characterized by its [1.1.1]propellane core, offers a promising platform for the development of novel bioactive molecules. Recent studies have focused on its synthesis, reactivity, and potential as a building block for pharmaceutical agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways to access this compound, highlighting its utility as a versatile intermediate. The presence of both chloromethyl and ethoxyethyl substituents on the bicyclic framework allows for further functionalization, making it a valuable precursor for the development of targeted therapeutics. The study also emphasized the compound's stability under physiological conditions, a critical factor for its potential in vivo applications.

Another key area of research involves the incorporation of 1-(Chloromethyl)-3-(2-ethoxyethyl)bicyclo[1.1.1]pentane into drug candidates targeting neurological disorders. A recent preprint on bioRxiv detailed its use in the synthesis of small-molecule modulators of GABA receptors, which are implicated in conditions such as epilepsy and anxiety. The compound's rigid structure was found to enhance binding affinity and selectivity, offering a potential advantage over more flexible analogs.

Beyond its pharmacological potential, this bicyclic compound has also been investigated for its role in materials science. A 2024 report in ACS Applied Materials & Interfaces demonstrated its use as a crosslinking agent in polymer networks, leveraging its reactive chloromethyl group to form stable covalent bonds. This dual applicability in both biomedical and material sciences underscores its versatility and broad utility.

In conclusion, 1-(Chloromethyl)-3-(2-ethoxyethyl)bicyclo[1.1.1]pentane (CAS: 2287309-86-6) represents a promising scaffold with diverse applications in drug discovery and materials science. Ongoing research continues to uncover new synthetic methodologies and functional roles for this compound, positioning it as a valuable tool for future innovations in the field. Further studies are warranted to explore its full potential, particularly in the context of targeted drug delivery and advanced material design.